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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975 Get Quote

Essential Safety and Handling Guide for tert-Butyl
Isothiocyanate
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of tert-Butyl isothiocyanate (CAS No. 590-42-1). Adherence to these guidelines is

essential for the safety of researchers, scientists, and drug development professionals. Tert-
Butyl isothiocyanate is a hazardous chemical, and proper personal protective equipment

(PPE) and engineering controls are mandatory to minimize exposure risks.

Hazard Summary
Tert-Butyl isothiocyanate presents multiple significant hazards that require stringent safety

measures. It is a flammable liquid and vapor, is toxic if swallowed, inhaled, or in contact with

skin, and causes severe skin burns and eye damage.[1][2][3] It is also a lachrymator, meaning

it can cause tearing.[1]
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Hazard Classification Description

Flammable Liquid

Flammable liquid and vapor, Category 3. Vapors

can form explosive mixtures with air and may

travel to an ignition source and flash back.[1][2]

[4]

Acute Toxicity

Category 3 for oral, dermal, and inhalation

routes. Toxic if swallowed, in contact with skin,

or if inhaled.[2][3][5][6]

Skin Corrosion
Category 1B. Causes severe skin burns and eye

damage.[2]

Eye Damage Category 1. Causes serious eye damage.[2]

Lachrymator
A substance that irritates the eyes and causes

tears.[1]

Other Hazards

Moisture sensitive.[1][6] Incompatible with

strong acids, bases, oxidizing agents, water,

alcohols, and amines.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for handling tert-Butyl isothiocyanate. The following

table summarizes the required PPE. Always inspect PPE for integrity before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1791.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11544
https://www.echemi.com/sds/tert-butylisothiocyanate-pid_Seven44563.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/251852
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/251852
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Double gloving recommended.

• Inner Glove: Nitrile rubber

(min. 0.11 mm thickness). •

Outer Glove: Butyl rubber or

Neoprene (min. 0.3 mm

thickness).

Provides robust protection

against a toxic and corrosive

substance. Since specific

breakthrough time data is not

readily available, a

conservative double-gloving

approach is necessary.[7] Butyl

rubber offers excellent

resistance to many chemicals,

while nitrile provides splash

protection.[8] Change gloves

immediately upon

contamination.

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard. A

face shield should be worn

over the goggles.[9]

Protects against severe eye

damage and tearing from

splashes of the corrosive

material.[1][2]

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing. A

chemical-resistant apron and

sleeves are recommended for

larger quantities. Wear closed-

toe shoes and long pants.

Protects skin from potential

splashes and contact with the

corrosive and toxic substance.

[1][2][7]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[7][10] If engineering controls

are insufficient, a NIOSH-

approved respirator with a

Type ABEK (EN14387) multi-

gas/vapor cartridge is required.

[9]

Protects against the inhalation

of toxic vapors.[2][5]
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Step-by-Step Handling Protocol
All handling of tert-Butyl isothiocyanate must occur within a designated area, such as a

chemical fume hood, to minimize exposure risk.

Preparation:

Verify Engineering Controls: Ensure the chemical fume hood is operational and has a current

certification.

Assemble Materials: Gather all necessary equipment, including the chemical, reaction

vessels, and spill cleanup materials, and place them in the fume hood.

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated work area.

Handling: 4. Conduct Work: Perform all manipulations of tert-Butyl isothiocyanate inside the

chemical fume hood. Use non-sparking tools and ground equipment to prevent static

discharge.[1][2] 5. Keep Containers Closed: Keep the chemical container tightly sealed when

not in use to prevent the release of flammable and toxic vapors.[1][10] 6. Avoid

Incompatibilities: Keep the chemical away from incompatible materials such as water, acids,

strong bases, alcohols, and oxidizing agents.[2]

Post-Handling: 7. Decontaminate: Clean the work area thoroughly after use. 8. Doff PPE:

Remove PPE carefully, avoiding self-contamination, and dispose of contaminated disposable

items as hazardous waste. 9. Personal Hygiene: Wash hands and any exposed skin thoroughly

with soap and water after handling.[1][2] Do not eat, drink, or smoke in the work area.[2][5]
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Caption: Workflow for safely handling tert-Butyl isothiocyanate.
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Emergency Procedures
Spill Response: In the event of a small spill inside a chemical fume hood:

Alert Personnel: Immediately alert others in the laboratory.

Evacuate if Necessary: If the spill is large or outside of containment, evacuate the area.

Remove Ignition Sources: Extinguish any nearby open flames and turn off ignition sources.

[1][10]

Contain Spill: Use an inert, non-combustible absorbent material like sand, silica gel, or

vermiculite to cover the spill.[1][10] Do not use water.[4]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a labeled, sealed container for hazardous waste disposal.[10][11]

Decontaminate Area: Clean the spill area thoroughly.

Ventilate: Allow the area to ventilate before resuming work.[4]
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Caption: Decision workflow for responding to a chemical spill.
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First Aid Measures: Immediate medical attention is required for all routes of exposure.[1][2]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2][6]

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with soap and plenty of water. Seek

immediate medical attention.[1][2][6]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If conscious, give plenty of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][6]

Disposal Plan
All waste containing tert-Butyl isothiocyanate must be treated as hazardous waste.

Chemical Waste: Collect all residual chemical and contaminated materials (e.g., absorbent

from a spill) in a clearly labeled, sealed, and compatible waste container.

Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

designated hazardous waste container.[7]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations

through an approved waste disposal plant.[1][2][5][10]
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Physical and Chemical Data
Property Value

Flash Point 38 °C (100.4 °F) - closed cup[9]

Boiling Point 30-32 °C at 10 mmHg[9]

Melting Point 10.5-11.5 °C[9]

Density 0.908 g/mL at 25 °C[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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